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Compound of Interest

Compound Name: C18H16BrFN2OS

Cat. No.: B12623647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for high-throughput screening (HTS) assays

relevant to the characterization of C18H16BrFN2OS derivatives and other small molecules.

The protocols focus on three key areas of early-stage drug discovery: target engagement with

protein kinases, functional antagonism of G-protein coupled receptors (GPCRs), and general

cell viability to assess cytotoxicity.

Biochemical Kinase Inhibition Assay:
LanthaScreen® Eu Kinase Binding Assay
This assay is designed to measure the binding affinity of test compounds to the ATP site of a

protein kinase. It is a competitive binding assay that utilizes a europium-labeled antibody and a

fluorescently labeled ATP-competitive tracer.

Signaling Pathway Diagram

Caption: LanthaScreen® Eu Kinase Binding Assay Principle.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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